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Compound of Interest

Compound Name: 3',4'-Dichloropropiophenone

Cat. No.: B046414 Get Quote

Technical Guide: 3',4'-Dichloropropiophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key chemical properties of 3',4'-Dichloropropiophenone. It includes a detailed

experimental protocol for its synthesis via Friedel-Crafts acylation and relevant data presented

for ease of reference.

Molecular Structure and Properties
3',4'-Dichloropropiophenone, with the IUPAC name 1-(3,4-dichlorophenyl)propan-1-one, is a

chemical intermediate utilized in the synthesis of various organic compounds.[1] Its core

structure consists of a propiophenone scaffold substituted with two chlorine atoms on the

phenyl ring at the 3' and 4' positions.

Chemical and Physical Data
The key quantitative data for 3',4'-Dichloropropiophenone are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₉H₈Cl₂O [1][2][3]

Molecular Weight 203.06 g/mol [2][3]

CAS Number 6582-42-9 [1][4][5]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Synonyms
1-(3,4-Dichlorophenyl)propan-

1-one
[1][5][6]

Spectroscopic Data
While specific peak data is not readily available in all public sources, the expected

spectroscopic characteristics are as follows:

¹H NMR: The spectrum would show signals corresponding to the ethyl group (a triplet and a

quartet) and the aromatic protons on the dichlorinated phenyl ring.

¹³C NMR: The spectrum would display peaks for the carbonyl carbon, the two carbons of the

ethyl group, and the carbons of the aromatic ring, with the chlorinated carbons showing

characteristic shifts.

IR Spectroscopy: The infrared spectrum would exhibit a strong absorption band

characteristic of the carbonyl (C=O) stretching vibration, typically in the range of 1680-1700

cm⁻¹.

Synthesis Protocol: Friedel-Crafts Acylation
The synthesis of 3',4'-Dichloropropiophenone can be achieved via the Friedel-Crafts

acylation of 1,2-dichlorobenzene with propanoyl chloride in the presence of a Lewis acid

catalyst, such as aluminum chloride (AlCl₃).[7][8] The following is a representative experimental

protocol.

Materials and Reagents
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1,2-Dichlorobenzene

Propanoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (anhydrous)

Hydrochloric acid (concentrated)

Ice

Sodium sulfate (anhydrous)

Pentane (for recrystallization)

Experimental Procedure
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, suspend anhydrous aluminum chloride (1.25 eq.) in anhydrous dichloromethane at

0°C (ice bath).

Addition of Acylating Agent: Slowly add a solution of propanoyl chloride (1.0 eq.) in

anhydrous dichloromethane to the aluminum chloride suspension while maintaining the

temperature at 0°C.[7]

Addition of Aromatic Substrate: Following the addition of propanoyl chloride, add a solution

of 1,2-dichlorobenzene (1.0 eq.) in anhydrous dichloromethane dropwise to the reaction

mixture, again keeping the temperature at 0°C.[7]

Reaction Progression: Stir the reaction mixture at 0°C for 2 hours, then allow it to warm to

room temperature and stir for an additional 12 hours.[7][8]

Work-up: Carefully pour the reaction mixture into a beaker containing a mixture of crushed

ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum

chloride complex.[7]
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Extraction: Separate the organic layer and extract the aqueous layer twice with

dichloromethane.[7][8]

Washing and Drying: Combine the organic extracts and wash them twice with water. Dry the

organic phase over anhydrous sodium sulfate.[7]

Purification: Remove the solvent under reduced pressure. The resulting crude product can

be purified by recrystallization from pentane to yield 3',4'-Dichloropropiophenone.[7]

Visualizations
Molecular Structure
Caption: Molecular structure of 3',4'-Dichloropropiophenone.
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Caption: Workflow for the synthesis of 3',4'-Dichloropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 6582-42-9: 1-(3,4-Dichlorophenyl)-1-propanone [cymitquimica.com]

2. 3,4'-Dichloropropiophenone | C9H8Cl2O | CID 77550 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://iucrdata.iucr.org/x/issues/2025/04/00/bt4169/index.html
https://iucrdata.iucr.org/x/issues/2025/04/00/bt4169/
https://iucrdata.iucr.org/x/issues/2025/04/00/bt4169/index.html
https://www.benchchem.com/product/b046414?utm_src=pdf-body
https://iucrdata.iucr.org/x/issues/2025/04/00/bt4169/index.html
https://www.benchchem.com/product/b046414?utm_src=pdf-body
https://www.benchchem.com/product/b046414?utm_src=pdf-body-img
https://www.benchchem.com/product/b046414?utm_src=pdf-body
https://www.benchchem.com/product/b046414?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/6582-42-9/
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichloropropiophenone
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_-Dichloropropiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 1-(3,4-DICHLOROPHENYL)PROPAN-1-ONE | CAS 6582-42-9 [matrix-fine-
chemicals.com]

4. 3',4'-DICHLOROPROPIOPHENONE CAS#: 6582-42-9 [m.chemicalbook.com]

5. 1-(3,4-Dichlorophenyl)propan-1-one [oakwoodchemical.com]

6. 1stsci.com [1stsci.com]

7. iucrdata.iucr.org [iucrdata.iucr.org]

8. iucrdata.iucr.org [iucrdata.iucr.org]

To cite this document: BenchChem. [3',4'-Dichloropropiophenone molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046414#3-4-dichloropropiophenone-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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